molecular formula C16H13F3O3 B8405657 4-(3-Trifluoromethyl-benzyloxy)-benzoic acid methyl ester

4-(3-Trifluoromethyl-benzyloxy)-benzoic acid methyl ester

Cat. No.: B8405657
M. Wt: 310.27 g/mol
InChI Key: FWBAEBGKDQOSMU-UHFFFAOYSA-N
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Description

4-(3-Trifluoromethyl-benzyloxy)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C16H13F3O3 and its molecular weight is 310.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H13F3O3

Molecular Weight

310.27 g/mol

IUPAC Name

methyl 4-[[3-(trifluoromethyl)phenyl]methoxy]benzoate

InChI

InChI=1S/C16H13F3O3/c1-21-15(20)12-5-7-14(8-6-12)22-10-11-3-2-4-13(9-11)16(17,18)19/h2-9H,10H2,1H3

InChI Key

FWBAEBGKDQOSMU-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=C(C=C1)OCC2=CC(=CC=C2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2.28 g (15 mmol) of 4-hydroxy-benzoic acid methyl ester in 30 mL of dimethylformamide (DMF) was added 5.38 g (16.5 mmol) of cesium carbonate (Cs2CO3), followed by 2.75 mL (18 mmol) of 3-(trifluoromethyl)-benzyl bromide, and the resulting heterogeneous mixture was stirred at rt overnight. The reaction mixture was filtered and concentrated, diluted with water and extracted with ethyl acetate, and the combined organic extracts were washed with water and brine, and concentrated to give 4.75 g of desired 4-(3-trifluoromethyl-benzyloxy)-benzoic acid methyl ester as indicated by 1H NMR and 19F-NMR (containing traces of residual 3-(trifluoromethyl)-benzyl bromide).
Quantity
2.28 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
5.38 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

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